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Compound of Interest

Compound Name: 0OTS186935 trihydrochloride

Cat. No.: B15073903

Essential Safety and Handling Guide for
OTS186935 Trihydrochloride

This document provides critical safety and logistical information for researchers, scientists, and
drug development professionals handling OTS186935 trihydrochloride, a potent inhibitor of
the protein methyltransferase SUV39H2.[1][2][3] Adherence to these guidelines is essential for
ensuring laboratory safety and maintaining the integrity of experimental protocols.

Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) for OTS186935 hydrochloride classifies it as not a
hazardous substance or mixture, standard laboratory precautions should always be observed.
[4] The following personal protective equipment is mandatory to prevent inhalation, skin, and
eye contact.[4]

Core PPE Requirements:
e Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times.
o Gowns: A protective laboratory gown is required to prevent skin contact.[5]

o Eye Protection: Safety glasses with side shields or goggles are essential to protect from
splashes.
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» Respiratory Protection: When handling the powder form or if adequate ventilation is not
available, a NIOSH-approved respirator (such as an N-95) is recommended to prevent
inhalation of dust.[5]

All PPE should be of proven resistant materials, and it is crucial to understand that the primary
goal of PPE in this context is to create a barrier between the chemical and the worker.[5]

Quantitative Data Summary

Parameter Value Source
IC50 (SUV39H2) 6.49 nM [1][2][3][6]
IC50 (A549 cell growth) 0.67 uM [71[8]
Molecular Formula C25H29CI4N502
Molecular Weight 522.31 g/mol [4107]
Storage (Powder) -20°C for 3 years [6]
Storage (in Solven) -80°C for 6 months; -20°C for 1 A7
month

Experimental Protocol: Preparation of a Stock
Solution

This protocol outlines the steps for safely preparing a stock solution of 0TS186935
trihydrochloride for experimental use.

Materials:

e OTS186935 trihydrochloride powder
e Dimethyl sulfoxide (DMSO)

e Appropriate sterile, amber vials

» Calibrated micropipettes and sterile, filtered tips
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Vortex mixer

Analytical balance

Procedure:

Preparation: Don all required personal protective equipment. Work within a certified chemical
fume hood or a Class Il Biosafety Cabinet to ensure proper ventilation.[4][5]

Weighing: Accurately weigh the desired amount of OTS186935 trihydrochloride powder
using an analytical balance.

Dissolution: Add the appropriate volume of DMSO to the powder to achieve the desired stock
concentration (e.g., 10 mM).

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.
Gentle heating or sonication can be used to aid dissolution if necessary.[7]

Storage: Store the stock solution in tightly sealed vials at -80°C for up to 6 months or at
-20°C for up to 1 month to ensure stability.[4][7] Avoid repeated freeze-thaw cycles.

Working Solutions: Prepare fresh working solutions from the stock solution for each
experiment. If using an aqueous solution, it should be sterilized by filtration through a 0.22
pum filter before use.[7]

Operational Workflow for Safe Handling

The following diagram illustrates the key procedural steps for the safe handling of OTS186935

trihydrochloride, from preparation to disposal.
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Figure 1. Workflow for Safe Handling of O0TS186935 Trihydrochloride.
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Disposal Plan

Contaminated materials and waste should be handled in accordance with institutional and local
regulations for chemical waste.

o Solid Waste: Collect any unused powder and contaminated consumables (e.g., pipette tips,
vials) in a designated, sealed container for chemical waste.

o Liquid Waste: Absorb liquid waste with a suitable material like diatomite or universal binders.

[4]

o Decontamination: Decontaminate all work surfaces and equipment by scrubbing with a
suitable solvent such as alcohol.[4]

In case of a spill, evacuate the area, ensure adequate ventilation, and prevent the substance
from entering drains or water courses.[4] Absorb the spill with an inert material and dispose of it
as hazardous waste.[4] Always have a safety shower and eye wash station readily accessible.

[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 8. Development of novel SUV39H2 inhibitors that exhibit growth suppressive effects in
mouse xenograft models and regulate the phosphorylation of H2AX - PMC
[pmc.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [Personal protective equipment for handling OTS186935
trinydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15073903#personal-protective-equipment-for-
handling-ots186935-trihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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